Cas no 141943-64-8 (2-acetamidohex-5-enoic acid)

2-acetamidohex-5-enoic acid structure
2-acetamidohex-5-enoic acid structure
Product Name:2-acetamidohex-5-enoic acid
CAS No:141943-64-8
MF:C8H13NO3
MW:171.193722486496
MDL:MFCD20290105
CID:2909386
PubChem ID:15664955
Update Time:2025-04-21

2-acetamidohex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-acetamidohex-5-enoic acid
    • EN300-873048
    • CS-0344316
    • F2147-6648
    • 141943-64-8
    • AKOS013637381
    • MDL: MFCD20290105
    • Inchi: 1S/C8H13NO3/c1-3-4-5-7(8(11)12)9-6(2)10/h3,7H,1,4-5H2,2H3,(H,9,10)(H,11,12)
    • InChI Key: FYWHOYJRXYDLDV-UHFFFAOYSA-N
    • SMILES: OC(C(CCC=C)NC(C)=O)=O

Computed Properties

  • Exact Mass: 171.08954328Da
  • Monoisotopic Mass: 171.08954328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 66.4Ų

2-acetamidohex-5-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A313486-100mg
2-acetamidohex-5-enoic acid
141943-64-8
100mg
$ 95.00 2022-06-08
TRC
A313486-500mg
2-acetamidohex-5-enoic acid
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500mg
$ 320.00 2022-06-08
TRC
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$ 475.00 2022-06-08
Enamine
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$757.0 2023-09-01
Enamine
EN300-873048-5g
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141943-64-8
5g
$2193.0 2023-09-01
Enamine
EN300-873048-10g
2-acetamidohex-5-enoic acid
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10g
$3254.0 2023-09-01
Enamine
EN300-873048-0.05g
2-acetamidohex-5-enoic acid
141943-64-8 95.0%
0.05g
$636.0 2025-02-21
Enamine
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$666.0 2025-02-21
Enamine
EN300-873048-0.25g
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$696.0 2025-02-21
Enamine
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